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Compound of Interest

Compound Name: M-Tolyl acetate

Cat. No.: B1675977 Get Quote

Introduction
M-Tolyl acetate, also known as m-cresyl acetate, is an aromatic ester that holds a significant

place in the perfumer's palette. With its distinct sweet, floral, and slightly fruity aroma, it serves

as a versatile ingredient in a wide array of fragrance compositions. This document provides

detailed application notes and experimental protocols for researchers, scientists, and fragrance

development professionals to effectively utilize M-Tolyl acetate in their formulations. Its

chemical structure, characterized by a methyl group at the meta position of the phenyl ring,

contributes to its unique olfactory profile, differentiating it from its ortho and para isomers.[1]

Physicochemical Properties
A summary of the key physicochemical properties of M-Tolyl acetate is presented in the table

below. These properties are crucial for understanding its behavior in various fragrance

formulations and product bases.
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Property Value Reference

Chemical Name 3-Methylphenyl acetate [2]

Synonyms
m-Cresyl acetate, Acetic acid

m-tolyl ester
[2][3]

CAS Number 122-46-3 [3]

Molecular Formula C₉H₁₀O₂ [3]

Molecular Weight 150.17 g/mol [3]

Appearance Colorless liquid [1]

Odor Profile Sweet, floral, slightly fruity [1]

Boiling Point 210-213 °C

Flash Point 95 °C

Purity ≥97% [3]

Applications in Fragrance Compositions
M-Tolyl acetate is a valuable component in the creation of various fragrance types due to its

versatile and pleasant scent profile.[1]

Fine Fragrances
In fine fragrances, M-Tolyl acetate can be used to impart a sweet, floral character. It blends

well with a variety of other fragrance materials, including floral, fruity, and woody notes. Its

moderate volatility allows it to contribute to both the heart and top notes of a fragrance. Based

on data for the isomeric p-Tolyl acetate, a typical concentration in fine fragrance products is

around 0.027%.[4]

Personal Care Products
M-Tolyl acetate's stability and pleasant aroma make it suitable for use in a range of personal

care products.
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Shampoos and Conditioners: It can be incorporated to provide a fresh and floral scent to hair

care products.

Soaps and Body Washes: Its sweet notes can enhance the overall fragrance profile of

cleansing products.

Lotions and Creams: M-Tolyl acetate can contribute a subtle and pleasing aroma to leave-

on skin care products.

For products applied to the face and body, a concentration of around 0.0070% is suggested,

based on p-tolyl acetate usage levels.[4] For hair care products, a slightly higher concentration

of up to 0.056% may be appropriate.[4]

Household Products
The pleasant and effective masking properties of M-Tolyl acetate make it a useful ingredient in

household cleaning products, air fresheners, and laundry detergents, where it can contribute to

a clean and fresh scent.

Experimental Protocols
The following protocols are designed to evaluate the performance and characteristics of M-
Tolyl acetate in fragrance applications.

Protocol 1: Determination of Odor Threshold
Objective: To determine the detection and recognition thresholds of M-Tolyl acetate in a

suitable solvent.

Materials:

M-Tolyl acetate (≥97% purity)

Ethanol (perfumery grade, odorless)

Deionized water

Glass olfactometry jars with Teflon-lined caps
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Graduated pipettes and volumetric flasks

Procedure:

Prepare a stock solution of 1% M-Tolyl acetate in ethanol.

Create a series of dilutions in a 50:50 ethanol/water solution, ranging from 100 ppm down to

0.01 ppb.

A panel of trained sensory analysts is presented with the dilutions in a randomized and blind

manner.

The detection threshold is determined as the lowest concentration at which 50% of the

panelists can distinguish the sample from a blank.

The recognition threshold is determined as the lowest concentration at which 50% of the

panelists can correctly describe the odor.

Protocol 2: Evaluation of Substantivity on Fabric
Objective: To assess the longevity of M-Tolyl acetate's scent on a fabric substrate.

Materials:

M-Tolyl acetate solution (1% in ethanol)

Cotton swatches (pre-washed with unscented detergent and dried)

Glass jars with lids

Trained sensory panel

Procedure:

Apply 100 µL of the M-Tolyl acetate solution to the center of each cotton swatch.

Place each swatch in a labeled glass jar and seal.
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The sensory panel evaluates the intensity of the scent from the swatches at predetermined

time intervals (e.g., 0, 1, 4, 8, 24, and 48 hours).

The intensity is rated on a scale from 0 (no odor) to 9 (very strong odor).

The data is plotted to create a substantivity curve.

Protocol 3: Performance in a Model Shampoo Base
Objective: To evaluate the performance and stability of M-Tolyl acetate in a typical shampoo

formulation.

Materials:

M-Tolyl acetate

Unfragranced model shampoo base

pH meter

Viscometer

Incubator/oven for stability testing

Procedure:

Prepare three batches of the model shampoo base.

Add M-Tolyl acetate to two batches at different concentrations (e.g., 0.3% and 0.5% w/w).

The third batch will serve as an unfragranced control.

Homogenize the mixtures thoroughly.

Evaluate the initial olfactory profile of the fragranced shampoos.

Measure and record the initial pH and viscosity of all three batches.

Store samples of each batch at different temperature conditions (e.g., 4°C, 25°C, and 40°C)

for a period of 4 weeks.
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At weekly intervals, evaluate the olfactory profile, pH, and viscosity of the stored samples to

assess stability.

Logical Relationships and Workflows
The following diagrams illustrate key logical relationships and workflows relevant to the

application of M-Tolyl acetate in the fragrance industry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [M-Tolyl Acetate: Applications in the Fragrance Industry].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675977#applications-of-m-tolyl-acetate-in-
fragrance-industry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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